Cas no 26429-79-8 (1H-Pyrazole, 1,4-dimethyl-3-phenyl-)

• Product Name: 1H-Pyrazole, 1,4-dimethyl-3-phenyl-
• CAS No: 26429-79-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1427582
• Update Time: 2024-08-15

1H-Pyrazole, 1,4-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,4-dimethyl-3-phenyl-

• Inchi： 1S/C11H12N2/c1-9-8-13(2)12-11(9)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： VPAHFIIXEOFCFD-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 172.10016

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 274.4±9.0 °C(Predicted)
• PSA: 17.82
• pka: 2.28±0.10(Predicted)